Cas no 100991-09-1 (2-(Trifluoromethyl)pyrimidin-5-ol)

2-(Trifluoromethyl)pyrimidin-5-ol is a fluorinated pyrimidine derivative with notable chemical properties due to the presence of a trifluoromethyl group and a hydroxyl substituent. The trifluoromethyl group enhances electron-withdrawing effects, influencing reactivity and stability, while the hydroxyl group provides a site for further functionalization. This compound is valuable in pharmaceutical and agrochemical research, particularly as a building block for heterocyclic synthesis. Its structural features contribute to improved metabolic stability and binding affinity in bioactive molecules. The compound is typically handled under controlled conditions due to its potential sensitivity. Its purity and well-defined structure make it suitable for precision applications in medicinal chemistry and material science.

2-(Trifluoromethyl)pyrimidin-5-ol structure

100991-09-1 structure

Product Name:2-(Trifluoromethyl)pyrimidin-5-ol

CAS No:100991-09-1

MF:C₅H₃F₃N₂O

MW:164.085331201553

MDL:MFCD10696944

CID:124416

PubChem ID:13590680

Update Time:2025-06-24

2-(Trifluoromethyl)pyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

- 2-(Trifluoromethyl)pyrimidin-5-ol
- 2-(trifluoromethyl)-pyrimidin-5-ol
- 2-Trifluoromethyl-pyrimidin-5-ol
- 5-Pyrimidinol,2-(trifluoromethyl)-
- 2-TrifluoroMethyl-5-Hydroxy PyriMidine
- 5-Pyrimidinol, 2-(trifluoromethyl)-
- 2-(TRIFLUOROMETHYL)-5-PYRIMIDINOL
- QPAXXIOBBIIATH-UHFFFAOYSA-N
- 2-(trifluoromethyl)pyrimidin-5-oI
- AB58591
- 5-Hydroxy-2-(trifluoromethyl)pyrimidine
- AK112588
- ST2416286
- AKOS006305068
- 2-Trifluoromethyl-5-Hydroxypyrimidine
- AMY1867
- EN300-6405043
- SCHEMBL876534
- FS-3750
- CS-W006254
- MFCD10696944
- Z1198277036
- C71055
- A897273
- DTXSID10544541
- 100991-09-1
- SY102865
- DB-093388
- MDL： MFCD10696944
- Inchi： 1S/C5H3F3N2O/c6-5(7,8)4-9-1-3(11)2-10-4/h1-2,11H
- InChI Key： QPAXXIOBBIIATH-UHFFFAOYSA-N
- SMILES： FC(C1N=CC(=CN=1)O)(F)F

Computed Properties

Exact Mass: 164.02000
Monoisotopic Mass: 164.01974721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46
XLogP3: 0.8

Experimental Properties

PSA: 46.01000
LogP: 1.20100

2-(Trifluoromethyl)pyrimidin-5-ol Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

2-(Trifluoromethyl)pyrimidin-5-ol Pricemore >>

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abcr	AB334148-250 mg	2-Trifluoromethyl-pyrimidin-5-ol; .	100991-09-1		250mg	€224.90	2023-04-26
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